Cas no 1803823-69-9 (4-Fluoro-5-phenylpyridine-2-methanol)

4-Fluoro-5-phenylpyridine-2-methanol is a fluorinated pyridine derivative with a hydroxymethyl functional group at the 2-position and a phenyl substituent at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural features, which may enhance binding affinity or metabolic stability in bioactive molecules. The fluorine atom at the 4-position can influence electronic properties and lipophilicity, while the hydroxymethyl group offers a site for further functionalization. Its well-defined structure makes it a valuable intermediate in the synthesis of more complex heterocyclic compounds. Suitable for use in medicinal chemistry and material science applications.

4-Fluoro-5-phenylpyridine-2-methanol structure

1803823-69-9 structure

Product Name:4-Fluoro-5-phenylpyridine-2-methanol

CAS No:1803823-69-9

MF:C₁₂H₁₀FNO

MW:203.212306499481

CID:4905208

Update Time:2025-06-08

4-Fluoro-5-phenylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-5-phenylpyridine-2-methanol
- Inchi： 1S/C12H10FNO/c13-12-6-10(8-15)14-7-11(12)9-4-2-1-3-5-9/h1-7,15H,8H2
- InChI Key： JXTYRXQHSFVAMF-UHFFFAOYSA-N
- SMILES： FC1=CC(CO)=NC=C1C1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 194
XLogP3: 1.7
Topological Polar Surface Area: 33.1

4-Fluoro-5-phenylpyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029006669-250mg	4-Fluoro-5-phenylpyridine-2-methanol	1803823-69-9	95%	250mg	$950.60	2022-04-02
Alichem	A029006669-500mg	4-Fluoro-5-phenylpyridine-2-methanol	1803823-69-9	95%	500mg	$1,651.30	2022-04-02
Alichem	A029006669-1g	4-Fluoro-5-phenylpyridine-2-methanol	1803823-69-9	95%	1g	$2,895.00	2022-04-02

4-Fluoro-5-phenylpyridine-2-methanol Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Additional information on 4-Fluoro-5-phenylpyridine-2-methanol

4-Fluoro-5-phenylpyridine-2-methanol: A Comprehensive Overview

4-Fluoro-5-phenylpyridine-2-methanol, also known by its CAS No. 1803823-69-9, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, catalysis, and advanced materials. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 4-fluoro-5-phenylpyridine-2-methanol, providing a comprehensive understanding of its significance in contemporary scientific research.

The molecular structure of 4-fluoro-5-phenylpyridine-2-methanol comprises a pyridine ring substituted with a fluorine atom at the 4-position, a phenyl group at the 5-position, and a hydroxymethyl group (-CH₂OH) at the 2-position. This arrangement of substituents imparts unique electronic and steric properties to the molecule, making it highly amenable to various chemical transformations. The presence of the hydroxymethyl group introduces hydrophilic characteristics, while the fluorine atom enhances electronic effects such as electron-withdrawing properties, which are crucial for tuning the reactivity of the compound.

Recent studies have focused on leveraging the structural features of 4-fluoro-5-phenylpyridine-2-methanol for innovative applications. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds with potential therapeutic benefits. The compound's ability to undergo nucleophilic substitution and oxidation reactions has made it an attractive starting material for constructing complex heterocyclic frameworks. Additionally, its unique electronic properties have been exploited in designing novel catalysts for organic transformations.

In terms of synthesis, traditional methods for preparing 4-fluoro-5-phenylpyridine-2-methanol involve multi-step processes that often require harsh reaction conditions and expensive reagents. However, recent advancements have introduced more efficient and environmentally friendly approaches to its synthesis. For example, microwave-assisted synthesis has been employed to streamline the reaction sequence, significantly reducing reaction times while maintaining high yields. Such green chemistry approaches align with current trends toward sustainable chemical practices.

The application of 4-fluoro-5-phe